7-Methyl-2-phenylimidazo[1,2-a]pyrimidin-5-ol

• IUPAC Name: 7-methyl-2-phenyl-8H-imidazo[1,2-a]pyrimidin-5-one
• InChI: InChI=1S/C13H11N3O/c1-9-7-12(17)16-8-11(15-13(16)14-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,14,15)
• InChI Key: HPELDCRCZHXSHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C=C(N=C2N1)C3=CC=CC=C3
• Molecular Formula: C13H11N3O
• DSSTOX Substance ID: DTXSID10376960
• Molecular Weight: 225.25 g/mol
• CAS No.: 95980-02-2

Description

7-Methyl-2-phenylimidazo[1,2-a]pyrimidin-5-ol is a chemical compound with the molecular formula C13H11N3O. It belongs to the class of imidazo[1,2-a]pyridines, which have been attracting substantial interest due to their potential pharmaceutical applications.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, including this compound, has been well studied in the past decade because of its importance as a bioactive scaffold. The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be found in databases like PubChem. These databases provide information such as molecular weight, exact mass, and other related properties.

Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Imidazo-pyrimidine Derivatives : A study by Długosz & Machoń (1986) reported the synthesis of 1‐substituted 7‐methyl‐2,3‐dihydroimidazo[1,2‐c]pyrimidin‐5‐ones, starting from 2‐hydroxy‐4‐mercapto‐6‐methyl‐5‐pyrimidinecarboxylic acid. Some derivatives showed central nervous system (CNS) activity and anti-inflammatory properties (Długosz & Machoń, 1986).

Biological Activities

• Antimicrobial Properties : A study by El-sayed et al. (2017) explored the antimicrobial activities of pyrazolo[3,4-d]pyrimidine derivatives. Some compounds exhibited significant activity against Gram-positive and Gram-negative bacteria, as well as fungi (El-sayed et al., 2017).
• Anti-inflammatory and Antimicrobial Agents : Aggarwal et al. (2014) synthesized a series of 7-trifluoromethylpyrazolo[1,5-a]pyrimidines with notable anti-inflammatory and antimicrobial activities. One compound showed comparable anti-inflammatory activity to the drug Indomethacin (Aggarwal et al., 2014).
• Potential in Chemotherapy : Almeida et al. (2018) designed selenylated imidazo[1,2-a]pyridines, which demonstrated high cytotoxicity and potential for breast cancer chemotherapy. These compounds induced cell death by apoptosis and DNA cleavage in cancer cells (Almeida et al., 2018).

Chemical Transformations

• Chemical Synthesis and Transformations : Lis, Traina, & Huffman (1990) reported on the synthesis of 1,2-dimethyl-5-phenyl-1H-imidazo-[4,5-b]pyridin-7-ol, highlighting a series of ring-chain tautomerizations and rearrangements. This demonstrates the chemical versatility of imidazo-pyrimidine compounds (Lis et al., 1990).